1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1H-1,2,4-triazol-5-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)-N-(1H-1,2,4-triazol-5-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H19N7O/c23-14(18-15-16-9-17-21-15)10-4-6-22(7-5-10)13-8-11-2-1-3-12(11)19-20-13/h8-10H,1-7H2,(H2,16,17,18,21,23)
• InChI Key: CFTSENSNIALWAG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=NN=C2C1)N3CCC(CC3)C(=O)NC4=NC=NN4
• Molecular Formula: C15H19N7O
• Molecular Weight: 313.36 g/mol
• CAS No.: 2097897-48-6

Description

1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1H-1,2,4-triazol-5-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H19N7O and its molecular weight is 313.365. The purity is usually 95%.
BenchChem offers high-quality 1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1H-1,2,4-triazol-5-yl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1H-1,2,4-triazol-5-yl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1H-1,2,4-triazol-5-yl)piperidine-4-carboxamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Structural Characteristics

The compound features a unique structure combining a cyclopenta[c]pyridazine moiety with a piperidine ring and a triazole substituent. Its molecular formula is $C_{16}H_{20}N_{6}$ with a molecular weight of approximately 344.4 g/mol. The presence of multiple heterocycles suggests potential interactions with various biological targets.

Table 1: Structural Properties

Property	Value
Molecular Formula	C₁₆H₂₀N₆
Molecular Weight	344.4 g/mol
CAS Number	2097897-48-6

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors. Studies indicate that the triazole and piperidine components may play crucial roles in modulating enzymatic pathways, potentially leading to therapeutic effects in various disease models.

Therapeutic Potential

Research has shown that compounds with similar structural frameworks exhibit significant pharmacological activities, including:

• Anticancer Effects : Inhibition of heat shock protein 90 (Hsp90), which is crucial for cancer cell survival.
• Anti-inflammatory Properties : Modulation of inflammatory pathways through enzyme inhibition.
• Antimicrobial Activity : Interaction with bacterial enzymes, leading to inhibition of growth.

Case Studies

• Anticancer Activity : A study demonstrated that derivatives similar to this compound showed promising results in inhibiting cancer cell proliferation by targeting Hsp90 pathways .
• Enzyme Inhibition : Research indicated that compounds containing the triazole moiety could effectively inhibit phospholipase A2 (PLA2), which is involved in inflammatory processes .

Table 2: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Anticancer	Hsp90 inhibition
Anti-inflammatory	PLA2 inhibition
Antimicrobial	Bacterial enzyme interaction

In Vitro Studies

In vitro assays have shown that the compound exhibits significant inhibitory effects on various target enzymes. For instance, it was found to have an IC50 value indicating effective inhibition of PLA2 at concentrations less than 1 mM . This suggests a potential for further development as an anti-inflammatory agent.

Pharmacological Profiles

The pharmacological profile of the compound indicates low toxicity and favorable pharmacokinetics, which are essential for drug development. Studies have also highlighted its ability to cross biological membranes, enhancing its therapeutic applicability .